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Compound of Interest

Cyclohexanone, 2-(3-
Compound Name:

hydroxyphenyl)-
CAS No.: 41179-12-8
Cat. No.: B14660191

Get Quote

\\

Technical Guide: 2-(3-
Hydroxyphenyl)cyclohexanone
Chemical Identity & Identifiers

The compound exists primarily as the O-desmethyl derivative of the more stable precursor. In

research contexts, the methoxy-analogue is often procured and demethylated in situ to
generate the active hydroxy species.

Core Identifiers
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Property

Target Compound (Phenol)

Commercial Precursor
(Anisole)

Chemical Name

2-(3-
Hydroxyphenyl)cyclohexan-1-
one

2-(3-
Methoxyphenyl)cyclohexan-1-
one

Common Name

O-Desmethyl-2-(3-

methoxyphenyl)cyclohexanone

2-(m-Anisyl)cyclohexanone

Not widely indexed (Research

CAS Number _ 15547-89-4
Intermediate)
Molecular Formula C12H1402 C13H1602
Molecular Weight 190.24 g/mol 204.27 g/mol
OC1=CC=CC(C2CCCCC2=0) COCl=CcC=Cc(c2cceeez=
SMILES
=C1 0)=C1
Computed:VZIVWKVQJIHBQL KACQSVYTBQDRGP-
InChlKey

U-UHFFFAOYSA-N

UHFFFAOYSA-N

Structural Analysis[1]

o Chirality: The C2 position on the cyclohexanone ring is a chiral center. Synthetic routes

typically yield a racemic mixture (RS-2-(3-hydroxyphenyl)cyclohexanone) unless asymmetric

catalysis is employed.

o Tautomerism: Exhibits keto-enol tautomerism, though the keto form is thermodynamically

favored. The enol form is stabilized by conjugation with the aromatic ring but remains a minor
species under neutral conditions.

Synthesis & Production Protocols

The synthesis of 2-(3-hydroxyphenyl)cyclohexanone is rarely direct due to the reactivity of the
free phenol. The standard industrial and research protocol involves the Pd-catalyzed alpha-
arylation of cyclohexanone with 3-bromoanisole, followed by O-demethylation.

Synthesis Workflow (Graphviz Diagram)
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Figure 1: Synthetic pathway from commercial precursors to the target hydroxy-ketone.

Step-by-Step Protocol
Step 1: Alpha-Arylation (Formation of Precursor)

e Reagents: Cyclohexanone (1.2 eq), 3-Bromoanisole (1.0 eq), Pd(OAc)z (1 mol%), BINAP
(1.5 mol%), NaOtBu (1.5 eq).

e Solvent: Toluene (anhydrous).

» Procedure:
o Charge a reaction vessel with Pd(OAc)2z, BINAP, and NaOtBu under argon.
o Add toluene, cyclohexanone, and 3-bromoanisole.
o Heat to 80-100°C for 12—-16 hours.

o Workup: Quench with water, extract with ethyl acetate, and purify via flash
chromatography (Hexane/EtOAC).

o Yield: Typically 70-85% of 2-(3-methoxyphenyl)cyclohexanone (CAS 15547-89-4).

Step 2: O-Demethylation (Generation of Target)
o Reagents: Boron Tribromide (BBr3, 1.0 M in DCM).

e Procedure:

o Dissolve the methoxy intermediate in anhydrous DCM and cool to -78°C.
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[e]

Add BBrs (2—-3 eq) dropwise to avoid exotherm.

o

Allow to warm to room temperature over 4 hours.

[¢]

Quench: Carefully add methanol or ice water (exothermic!).

[¢]

Purification: Extract with DCM. The product may require recrystallization from
ether/hexanes.

Applications in Drug Discovery

This scaffold is a "privileged structure" in medicinal chemistry, particularly for central nervous
system (CNS) targets.

Opioid Receptor Ligands

The 3-hydroxyphenyl moiety is a classic pharmacophore for the mu-opioid receptor (MOR). It
mimics the tyrosine residue of endogenous enkephalins.

e Mechanism: The phenolic hydroxyl group acts as a hydrogen bond donor to the histidine
residue (His297) in the MOR binding pocket.

e Analogs: This ketone is a direct precursor to Tramadol analogs (via Grignard addition) and
Tapentadol-like structures (via reductive amination).

NMDA Receptor Antagonists

Arylcyclohexanones are structural precursors to Ketamine and PCP analogs.

» Modification: Reductive amination of 2-(3-hydroxyphenyl)cyclohexanone with methylamine or
ethylamine yields 3-hydroxy-analogs of arylcyclohexylamines, which often exhibit reduced
psychotomimetic side effects compared to their unsubstituted counterparts.

Structure-Activity Relationship (SAR) Logic
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Figure 2: Divergent synthesis applications for the 3-hydroxypheny! scaffold.

Analytical Characterization

As the hydroxy compound is often synthesized in situ, verification is critical.

Technique Expected Signal Characteristics

Phenol: Broad singlet at & 5.0-6.0 ppm

(exchangeable). Aromatic: Multiplets at & 6.7—
1H NMR (CDClIs) 7.2 ppm (3-substituted pattern). Cyclohexanone:

Multiplet at & 3.5 ppm (benzylic methine, alpha-

carbonyl).

O-H Stretch: Broad band at 3200-3400 cm~1.
IR Spectroscopy C=0 Stretch: Strong peak at ~1710 cm™1

(ketone).

M+: 190.1 m/z. Fragmentation: Loss of CO (M-

Mass Spectrometr
P Y 28), Tropylium ion formation.

Safety & Handling

o Hazard Classification: Irritant (Skin/Eye). Potential CNS depressant activity due to structural
similarity to anesthetics.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Phenols are prone to
oxidation (browning) upon exposure to air.
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e Handling: Use standard PPE. Avoid inhalation of dusts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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